Cas no 2202374-20-5 (4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine)

• Product Name: 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine
• CAS No: 2202374-20-5
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5462123
• Update Time: 2025-11-01

4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-[4-[[(3-methyl-2-pyridinyl)oxy]methyl]-1-piperidinyl]pyrimidine
• 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine

• Inchi： 1S/C17H22N4O2/c1-13-4-3-8-18-16(13)23-12-14-6-10-21(11-7-14)17-19-9-5-15(20-17)22-2/h3-5,8-9,14H,6-7,10-12H2,1-2H3
• InChI Key： ZWDJYSTYXANLMA-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3=NC=CC=C3C)CC2)=NC=CC(OC)=N1

Additional information on 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine

Introduction to 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine (CAS No. 2202374-20-5)

4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. This compound, identified by its CAS number 2202374-20-5, belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine incorporates several key pharmacophoric elements, including a pyrimidine core, a methoxy substituent, and a piperidine moiety linked through an oxygenated methylene group. These structural components contribute to its interactions with biological targets, particularly enzymes and receptors involved in various cellular processes. The presence of the 3-methylpyridin-2-yl group further enhances its potential for binding to specific sites on proteins, which is crucial for modulating biological activity.

In recent years, there has been a growing interest in the development of small molecules that can modulate kinases and other enzymes implicated in cancer and inflammatory diseases. The compound 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine has been studied for its potential as an inhibitor of certain kinases due to its ability to interact with ATP-binding pockets. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on kinases such as Janus Kinase (JAK) and Tyrosine Kinase (TYK), which are known to play roles in immune responses and cell signaling pathways.

One of the most compelling aspects of 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine is its structural diversity, which allows for modifications that can fine-tune its pharmacological properties. Researchers have explored various derivatives of this compound to improve its solubility, bioavailability, and target specificity. For instance, modifications to the methoxy group or the piperidine moiety have been investigated to enhance binding affinity and reduce off-target effects. These efforts align with the broader trend in drug discovery toward rational design and optimization of lead compounds.

The synthesis of 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies are critical for ensuring that researchers can access sufficient quantities of the compound for both preclinical studies and potential clinical trials.

Preclinical studies involving 4-methoxy-2-(4-{(3-methylpyridin-2-yl)oxymethyl}piperidin-1-yl)pyrimidine have focused on evaluating its efficacy and safety profiles in vitro and in vivo. In cell-based assays, this compound has demonstrated promising activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal models have been utilized to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how the compound behaves within living systems and have informed further optimization efforts.

The development of novel therapeutic agents often involves collaboration between academic researchers and industry scientists. 4-methoxy-2-(4-{(3-methylpyridin-2-yloxy)methyl}piperidin-l -yI ) pyrimidine has been the subject of several collaborative projects aimed at identifying new drug candidates for unmet medical needs. These collaborations leverage the expertise of chemists, biologists, and pharmacologists to accelerate the translation of laboratory discoveries into clinical applications. The success of such initiatives depends on robust interdisciplinary approaches that integrate computational modeling, high-throughput screening, and medicinal chemistry expertise.

As our understanding of disease mechanisms continues to evolve, so does the landscape of drug discovery. The compound 4-methoxy-Z-(4-{(3 -methyl pyridin -Z -yI ) oxyme th yl } piperid ine-l -yI ) pyrimidine exemplifies how structural complexity can be leveraged to develop innovative therapeutics. By targeting key biological pathways with high precision, this molecule represents a promising approach to treating conditions that are currently difficult to manage effectively. Future research will likely focus on expanding its therapeutic applications through further chemical optimization and clinical investigation.

In conclusion, 4 -methoxy - Z -( 4 -{ ( 3 -m eth yl py ridi n e - Z -y I ) o x y m e th y l } piper id ine-l -yI ) py rim i d ine (CAS No. 2202374205 ) is a structurally intricate compound with significant potential in pharmaceutical research . Its unique combination of pharmacophoric elements makes it a valuable candidate for developing new treatments for cancer , inflammation , and other diseases . With continued advancements in synthetic chemistry and drug discovery technologies , this molecule is poised to make meaningful contributions to human health .